5-Pentylisoxazol-3-amine

Specification

• CAS No.: 119409-65-3
• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 5-pentyl-1,2-oxazol-3-amine
• Standard InChI: InChI=1S/C8H14N2O/c1-2-3-4-5-7-6-8(9)10-11-7/h6H,2-5H2,1H3,(H2,9,10)
• Standard InChI Key: OUYAUCZSSFLZIX-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC(=NO1)N
• Canonical SMILES: CCCCCC1=CC(=NO1)N

Introduction

5-Pentylisoxazol-3-amine is a heterocyclic organic compound belonging to the isoxazole class. It is characterized by a five-membered ring structure containing nitrogen, oxygen, and carbon atoms, with a pentyl group attached at the 5-position and an amino group at the 3-position. This compound is of interest in various fields, including pharmaceuticals and materials science, due to its potential biological activities and unique chemical properties.

Synthesis Methods

The synthesis of 5-Pentylisoxazol-3-amine typically involves the condensation of appropriate precursors, such as pentyl ketone oximes with suitable reagents to form the isoxazole ring. The specific conditions and reagents used can vary depending on the desired yield and purity.

Synthesis Route Example

• Starting Materials: Pentyl ketone oxime and a suitable catalyst.

• Reaction Conditions: Heating in the presence of a catalyst, such as acetic anhydride or another dehydrating agent.

• Product Formation: The isoxazole ring forms through dehydration, followed by amination to introduce the amino group at the 3-position.

Biological Activities and Applications

While specific biological activities of 5-Pentylisoxazol-3-amine are not extensively documented, compounds within the isoxazole class are known for their potential in pharmaceutical applications, including antimicrobial, antiviral, and anticancer activities. The presence of the amino group allows for further modification, which can enhance or alter its biological properties.

Potential Applications

• Pharmaceuticals: As a building block for synthesizing more complex molecules with therapeutic potential.

• Materials Science: Used in the development of specialty chemicals due to its unique structural features.

Research Findings and Future Directions

Research on isoxazole derivatives often focuses on their pharmacological properties and potential therapeutic applications. For 5-Pentylisoxazol-3-amine, further studies are needed to fully explore its biological activities and potential uses. This includes investigating its interactions with biological targets and assessing its efficacy in various disease models.

Future Research Directions

• Biological Activity Screening: Conduct comprehensive screenings to identify potential biological activities.

• Chemical Modifications: Explore modifications to enhance or alter its biological properties.

• Pharmacokinetic Studies: Investigate its absorption, distribution, metabolism, and excretion (ADME) properties.